Cas no 18620-64-9 (5-chloropyrimidine-2,4-diamine)

5-Chloropyrimidine-2,4-diamine is a heterocyclic compound featuring a pyrimidine core substituted with chlorine at the 5-position and amino groups at the 2- and 4-positions. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chlorine and amino groups allows for selective substitution reactions, enabling the construction of diverse derivatives. Its stability under standard conditions ensures ease of handling in synthetic workflows. The compound is particularly useful in the development of nucleoside analogs and other biologically active molecules, offering a versatile scaffold for medicinal chemistry applications.
5-chloropyrimidine-2,4-diamine structure
18620-64-9 structure
Product Name:5-chloropyrimidine-2,4-diamine
CAS No:18620-64-9
MF:C4H5ClN4
MW:144.562298536301
MDL:MFCD09907877
CID:123085
PubChem ID:12580432
Update Time:2025-10-30

5-chloropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,5-chloro-
    • 2,4-Pyrimidinediamine, 5-chloro- (9CI)
    • 5-Chloropyrimidine-2,4-diamine
    • SCHEMBL3421681
    • 18620-64-9
    • F80224
    • SB56639
    • CS-0103694
    • EN300-2987063
    • A936028
    • Z1198237690
    • AKOS006312737
    • 5-chloropyrimidine-2,4-diamine
    • MDL: MFCD09907877
    • Inchi: 1S/C4H5ClN4/c5-2-1-8-4(7)9-3(2)6/h1H,(H4,6,7,8,9)
    • InChI Key: ZXPMVKXDIBNUKN-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(N)N=C1N

Computed Properties

  • Exact Mass: 144.02
  • Monoisotopic Mass: 144.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: 0.1

5-chloropyrimidine-2,4-diamine Pricemore >>

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Additional information on 5-chloropyrimidine-2,4-diamine

Research Brief on 5-Chloropyrimidine-2,4-diamine (CAS: 18620-64-9): Recent Advances and Applications

5-Chloropyrimidine-2,4-diamine (CAS: 18620-64-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors, antiviral drugs, and antimicrobial compounds. This research brief provides an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 5-chloropyrimidine-2,4-diamine as a scaffold for designing potent kinase inhibitors. The researchers demonstrated that modifications to the core structure could enhance selectivity and efficacy against specific kinase targets, such as EGFR and CDK2. These findings open new avenues for the development of targeted cancer therapies, particularly for resistant forms of malignancies.

In the field of antiviral research, 5-chloropyrimidine-2,4-diamine has been investigated as a precursor for nucleoside analogs. A 2023 study in Antiviral Research reported the synthesis of novel derivatives with significant activity against RNA viruses, including SARS-CoV-2 and influenza. The compound's ability to interfere with viral replication mechanisms makes it a promising candidate for further optimization and preclinical testing.

Another area of interest is the antimicrobial potential of 5-chloropyrimidine-2,4-diamine derivatives. Recent work published in Bioorganic & Medicinal Chemistry Letters described the synthesis of hybrid molecules combining this scaffold with known antibiotic pharmacophores. These hybrids exhibited broad-spectrum activity against drug-resistant bacterial strains, suggesting potential applications in addressing the global antibiotic resistance crisis.

From a synthetic chemistry perspective, advances in green chemistry approaches for producing 5-chloropyrimidine-2,4-diamine have been reported. A 2024 study in Green Chemistry demonstrated an eco-friendly catalytic process that reduces waste and improves yield compared to traditional methods. This development is particularly relevant for industrial-scale production while meeting increasingly stringent environmental regulations.

The compound's mechanism of action varies depending on its specific derivatives and target systems. Structural-activity relationship (SAR) studies continue to provide insights into how modifications at different positions affect biological activity. Computational modeling and high-throughput screening approaches are being increasingly employed to accelerate the discovery of optimized derivatives with improved pharmacological profiles.

In conclusion, 5-chloropyrimidine-2,4-diamine remains a versatile and valuable building block in medicinal chemistry. Recent research has expanded its potential applications across multiple therapeutic areas while improving synthetic accessibility. Future directions may include further exploration of its role in combination therapies, nanoparticle drug delivery systems, and as a probe for studying biological pathways. Continued investment in research on this compound and its derivatives is likely to yield significant contributions to addressing unmet medical needs.

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